Cas no 64276-60-4 (Ethanone,1-(4-ethyl-1H-pyrrol-3-yl)-)

• Product Name: Ethanone,1-(4-ethyl-1H-pyrrol-3-yl)-
• CAS No: 64276-60-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 499966
• PubChem ID: 4607318
• Update Time: 2025-04-19

Ethanone,1-(4-ethyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-ethyl-1H-pyrrol-3-yl)-
• 3-Acetyl-4-ethylpyrrole
• 1-(4-Ethyl-1H-pyrrol-3-yl)ethanone
• Ethanone, 1-(4-ethyl-1H-pyrrol-3-yl)- (9CI)
• AKOS006279227
• SCHEMBL2491846
• 64276-60-4

• Inchi： 1S/C8H11NO/c1-3-7-4-9-5-8(7)6(2)10/h4-5,9H,3H2,1-2H3
• InChI Key： SPRLSPZJODYRFO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC=C1CC

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 32.86